Cas no 4270-03-5 (Carbamimidothioic acid,octyl ester, monohydrobromide (9CI))

• Product Name: Carbamimidothioic acid,octyl ester, monohydrobromide (9CI)
• CAS No: 4270-03-5
• MF: C₉H₂₁BrN₂S
• MW: 269.245440244675
• CID: 334487
• PubChem ID: 12387368
• Update Time: 2025-04-19

Carbamimidothioic acid,octyl ester, monohydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,octyl ester, monohydrobromide (9CI)
• pyrimidin-2-yl-thiocarbamic acid S-octyl ester;S-octyl-isothiourea,hydrobromide;S-Octadecyl-isothioharnstoff,Hydrobromid;S-octadecyl-isothiourea,hydrobromide;S-Octyl-isothiouronium-bromid;S-Octyl-isothioharnstoff,Hydrobromid;
• AKOS024332572
• DTXSID60962635
• NSC-97225
• 2-OCTYL-2-THIOPSEUDOUREA HYDROBROMIDE
• Octyl carbamimidothioate--hydrogen bromide (1/1)
• NSC97225
• 4270-03-5

• Inchi： 1S/C9H20N2S.BrH/c1-2-3-4-5-6-7-8-12-9(10)11;/h2-8H2,1H3,(H3,10,11);1H
• InChI Key： HBOHCOXKEOCJFA-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCCCCCC

Computed Properties

• Exact Mass: 268.06100
• Monoisotopic Mass: 268.06088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 75.17000
• LogP: 4.73170